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Compound of Interest

Compound Name: FGF22-IN-1

CAS No.: 113143-13-8

Cat. No.: B10805559

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
FGF22-IN-1 is a potent and specific small molecule inhibitor of the D1 domain of CD4,

positioning it as a promising candidate for investigation as an immunosuppressive agent.

These application notes provide detailed protocols for the preparation and administration of

FGF22-IN-1 in animal models, specifically mice, to facilitate preclinical research into its efficacy

and pharmacokinetics. The protocols for intraperitoneal injection and oral gavage are based on

established methodologies for administering poorly soluble small molecule inhibitors.

Disclaimer: There is currently no publicly available data on the in vivo administration or

effective dosage of FGF22-IN-1 in animal models. The following protocols provide guidance on

formulation and administration techniques. Researchers must conduct initial dose-finding

(dose-ranging) studies to determine a safe and effective dose for their specific animal model

and experimental goals.
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Table 1: Physicochemical Properties of FGF22-IN-1
Property Value Reference

Molecular Formula C₁₄H₁₁N₃OS [1]

Molecular Weight 269.32 g/mol [1]

Appearance Solid [1]

Color White to light yellow [1]

Storage (Powder) -20°C for 3 years [1]

Storage (in Solvent)
-80°C for 6 months, -20°C for 1

month

Table 2: In Vivo Formulation for FGF22-IN-1
Component Percentage Role

DMSO 10% Solubilizing agent

PEG300 40% Co-solvent and vehicle

Tween-80 5% Surfactant/emulsifier

Saline (0.9% NaCl) 45% Vehicle

Achieved Solubility ≥ 2.5 mg/mL -

Signaling Pathway and Experimental Workflow
FGF22 Signaling Pathway
FGF22 is a member of the Fibroblast Growth Factor (FGF) family and signals through FGF

receptors (FGFRs), primarily FGFR1b and FGFR2b. This signaling is crucial in various

biological processes, including synapse formation. The binding of FGF22 to its receptors

initiates a cascade of intracellular events. The diagram below illustrates the canonical FGF22

signaling pathway.
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FGF22 binds to its receptors, initiating downstream signaling cascades.
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Experimental Workflow for Animal Administration
The following diagram outlines the general workflow for preparing and administering FGF22-IN-
1 to animal models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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